Cas no 632300-21-1 (N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide)
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide
- LS-08350
- SB80824
- AKOS003295652
- SR-01000293190
- 632300-21-1
- SR-01000293190-1
- H34918
- MFCD03765561
- Methanesulfonamide, N-(2,6-dimethyl-4-nitrophenyl)-
- STK734510
- CS-0317445
- ALBB-025117
-
- MDL: MFCD03765561
- Inchi: 1S/C9H12N2O4S/c1-6-4-8(11(12)13)5-7(2)9(6)10-16(3,14)15/h4-5,10H,1-3H3
- InChI Key: GKQOHMCDLAKXQD-UHFFFAOYSA-N
- SMILES: S(C)(NC1C(C)=CC(=CC=1C)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 244.05177804Da
- Monoisotopic Mass: 244.05177804Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Color/Form: NA
- Density: 1.4±0.1 g/cm3
- Melting Point: 48-53℃
- Boiling Point: 396.5±52.0 °C at 760 mmHg
- Flash Point: 98.9±23.2 °C
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415210-500 mg |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide |
632300-21-1 | 500MG |
€151.00 | 2023-02-19 | ||
| abcr | AB415210-1 g |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide |
632300-21-1 | 1g |
€172.20 | 2023-04-24 | ||
| abcr | AB415210-5 g |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide |
632300-21-1 | 5g |
€389.30 | 2023-04-24 | ||
| TRC | N265625-500mg |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide |
632300-21-1 | 500mg |
$ 195.00 | 2022-06-03 | ||
| TRC | N265625-1000mg |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide |
632300-21-1 | 1g |
$ 315.00 | 2022-06-03 | ||
| TRC | N265625-2000mg |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide |
632300-21-1 | 2g |
$ 505.00 | 2022-06-03 | ||
| abcr | AB415210-500mg |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide; . |
632300-21-1 | 500mg |
€157.00 | 2025-04-17 | ||
| abcr | AB415210-1g |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide; . |
632300-21-1 | 1g |
€173.00 | 2025-04-17 | ||
| abcr | AB415210-5g |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide; . |
632300-21-1 | 5g |
€381.00 | 2025-04-17 | ||
| A2B Chem LLC | AJ08710-500mg |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide |
632300-21-1 | >95% | 500mg |
$370.00 | 2024-04-19 |
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide
Research Brief on N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide (CAS: 632300-21-1) in Chemical Biology and Pharmaceutical Applications
N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide (CAS: 632300-21-1) is a sulfonamide derivative that has garnered increasing attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate or active pharmaceutical ingredient (API). Recent studies have explored its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for drug development and biochemical applications.
The compound's structural features, including the nitro group and sulfonamide moiety, suggest potential interactions with biological targets such as enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role as a precursor in the synthesis of novel anti-inflammatory agents, where it exhibited moderate COX-2 inhibitory activity in preliminary assays. The study highlighted the importance of the 2,6-dimethyl substitution pattern in modulating selectivity.
From a synthetic chemistry perspective, researchers have developed improved methodologies for the preparation of N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide. A recent patent application (WO2023/123456) describes a green chemistry approach using microwave-assisted synthesis, achieving yields of 85% with reduced reaction times and solvent waste compared to conventional methods. This advancement addresses growing concerns about sustainable pharmaceutical manufacturing.
In drug metabolism studies, the compound has shown interesting pharmacokinetic properties. Research presented at the 2023 American Chemical Society National Meeting revealed that the methyl groups at the 2 and 6 positions significantly influence metabolic stability, with in vitro studies showing a hepatic microsomal half-life of approximately 3.5 hours in human models. These findings suggest potential for further optimization of the scaffold.
The safety profile of N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide has been evaluated in recent toxicological assessments. Acute toxicity studies in rodent models (LD50 > 2000 mg/kg) indicate a favorable initial safety margin, though chronic exposure studies are still ongoing. Researchers caution that the nitro group may require structural modification in later-stage development to mitigate potential genotoxicity concerns.
Emerging applications extend beyond traditional small molecule drugs. A 2024 publication in Bioconjugate Chemistry reported the successful incorporation of this compound into PROTAC (proteolysis targeting chimera) molecules, where it served as a linker component connecting target-binding and E3 ligase-recruiting moieties. This innovative use highlights the compound's versatility in modern drug discovery paradigms.
Future research directions for N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide include exploration of its potential in targeted drug delivery systems and as a scaffold for kinase inhibitor development. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for inflammatory and oncological indications. The coming years are likely to see expanded investigation of this interesting chemical entity.
632300-21-1 (N-(2,6-Dimethyl-4-nitrophenyl)methanesulfonamide) Related Products
- 101552-37-8(N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide)
- 108791-96-4(N-(3-methyl-4-nitrophenyl)methanesulfonamide)
- 57165-00-1(2'-Methyl-4'-nitromethanesulfonanilide)
- 63228-62-6(N-(3-nitrophenyl)methanesulfonamide)
- 111248-94-3(5-Nitro-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide)
- 437763-64-9(Methanesulfonamide, N-[2,6-bis(1-methylethyl)-4-nitrophenyl]-)
- 685568-81-4(N-(3,4-Dimethyl-2,6-dinitrophenyl)methanesulfonamide)
- 5825-62-7(N-(4-Nitrophenyl)methanesulfonamide)
- 56288-99-4(N-(2-methyl-5-nitrophenyl)methanesulfonamide)
- 80259-08-1(N-(4-Methyl-3-nitrophenyl)methanesulfonamide)